Cas no 2228284-27-1 (1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanesulfonamide)

• Product Name: 1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanesulfonamide
• CAS No: 2228284-27-1
• MF: C₇H₁₂N₄O₂S
• MW: 216.260779380798
• CID: 5967076
• PubChem ID: 165766383
• Update Time: 2025-06-11

1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanesulfonamide
• EN300-2002998
• 2228284-27-1
• [1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]methanesulfonamide

• Inchi： 1S/C7H12N4O2S/c8-14(12,13)5-7-4-11(10-9-7)3-6-1-2-6/h4,6H,1-3,5H2,(H2,8,12,13)
• InChI Key： GFCUFULAWSTLAJ-UHFFFAOYSA-N
• SMILES： S(CC1=CN(CC2CC2)N=N1)(N)(=O)=O

Computed Properties

• Exact Mass: 216.06809681g/mol
• Monoisotopic Mass: 216.06809681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 99.2Ų

Additional information on 1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanesulfonamide

Introduction to 1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanesulfonamide (CAS No. 2228284-27-1)

1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanesulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2228284-27-1, belongs to a class of molecules known for their potential biological activity. The structural framework of this compound incorporates a triazole ring, a sulfonamide moiety, and a cyclopropylmethyl group, which collectively contribute to its unique chemical properties and biological interactions.

The triazole ring is a heterocyclic aromatic structure that is widely recognized for its presence in numerous bioactive molecules, including antifungal and antiviral agents. Its stability and ability to engage in hydrogen bonding make it a valuable component in drug design. In 1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanesulfonamide, the triazole ring is positioned such that it can interact with biological targets in a highly specific manner.

The sulfonamide group is another key feature of this compound. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The sulfonamide moiety in this molecule is attached to a methanesulfonyl group, which enhances its solubility and bioavailability. This structural feature is particularly important for drug development, as it can influence how the compound behaves within biological systems.

The cyclopropylmethyl group adds an additional layer of complexity to the molecule. Cyclopropane rings are known for their strained three-membered structure, which can lead to unique reactivity and interactions with biological targets. In 1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanesulfonamide, this group may contribute to the compound's ability to modulate enzyme activity or bind to specific receptors.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to gain deeper insights into the interactions of this compound with biological targets. Studies have shown that the combination of the triazole ring, sulfonamide moiety, and cyclopropylmethyl group can lead to potent binding affinities and favorable pharmacokinetic profiles. These findings have prompted further investigation into the potential applications of 1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanesulfonamide in therapeutic contexts.

In the realm of drug discovery, the development of novel scaffolds that combine known pharmacophores is a common strategy to identify compounds with improved efficacy and reduced side effects. The structural features of 1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanesulfonamide make it an attractive candidate for further exploration in this regard. Researchers are particularly interested in its potential as a lead compound for the development of new treatments targeting various diseases.

One area where this compound has shown promise is in the treatment of inflammatory disorders. Inflammatory processes are mediated by a complex interplay of cellular signaling pathways and molecular interactions. The sulfonamide moiety in 1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanesulfonamide has been shown to interact with key enzymes involved in inflammation, potentially leading to novel therapeutic strategies. Preclinical studies have demonstrated that derivatives of this compound exhibit anti-inflammatory effects comparable to existing treatments but with improved selectivity and reduced toxicity.

Another area of interest is the potential application of 1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanesulfonamide in oncology research. Cancer cells often exhibit altered signaling pathways that contribute to their growth and survival. The unique structural features of this compound may allow it to disrupt these pathways effectively. Early studies suggest that it can inhibit the activity of key oncogenic enzymes and induce apoptosis in cancer cells without significant toxicity to healthy tissues.

The synthesis of 1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanesulfonamide presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups requires careful consideration during the synthetic route design to ensure high yields and purity. Advances in synthetic methodologies have made it possible to produce this compound efficiently on both laboratory and industrial scales.

In conclusion, 1-(cyclopropylmethyl)- 1H - 1 , 2 , 3 - triazol - 4 - ylmethanesulfonamide (CAS No . 2228284 - 27 - 1) is a promising compound with significant potential in pharmaceutical research . Its unique structural features , combined with its demonstrated biological activity , make it an attractive candidate for further development . As research continues , we can expect more insights into its mechanisms of action and applications across various therapeutic areas .